Structural and Analytical Elucidation of 1-Amino-3-(2,6-dimethylphenoxy)propan-2-ol: A Technical Whitepaper
Structural and Analytical Elucidation of 1-Amino-3-(2,6-dimethylphenoxy)propan-2-ol: A Technical Whitepaper
Executive Summary
1-Amino-3-(2,6-dimethylphenoxy)propan-2-ol (CAS: 540760-61-0) 1 is a highly specialized aryloxypropanolamine derivative. Structurally, it represents a hybrid pharmacophore: it shares the 2,6-dimethylphenoxy moiety of the Class IB antiarrhythmic agent Mexiletine 2, while incorporating the classic 1-amino-2-propanol backbone characteristic of
Pharmacochemical Logic & Mechanism of Action
The structural design of 1-amino-3-(2,6-dimethylphenoxy)propan-2-ol is not arbitrary; it is dictated by specific target-binding requirements. The lipophilic 2,6-dimethylphenoxy group acts as an anchor, penetrating the hydrophobic pore of Nav1.5 cardiac sodium channels to stabilize them in an inactivated state—a mechanism fundamental to Mexiletine's efficacy in reducing the Phase 0 upstroke velocity of action potentials 34. Concurrently, the hydroxylated propanolamine chain provides critical hydrogen-bond donors and acceptors necessary for competitive binding at
Fig 1. Dual-pathway pharmacological logic mapping structural motifs to antiarrhythmic targets.
Structural Elucidation: NMR and High-Resolution MS
To unambiguously verify the molecular architecture of 1-amino-3-(2,6-dimethylphenoxy)propan-2-ol, a multi-modal analytical approach is required.
Causality in Analytical Choices
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2D NMR (HSQC/HMBC) : A simple 1H NMR cannot definitively prove the regiochemistry of the ether linkage versus the amine position due to overlapping aliphatic multiplets. 2D NMR is employed because the cross-peaks in HMBC confirm the connectivity between the C3 methylene protons and the aromatic ipso-carbon, ruling out structural isomers 5.
-
Q-Orbitrap HRMS : High-resolution mass spectrometry is utilized to achieve sub-ppm mass accuracy. Aryloxypropanolamines undergo specific fragmentation, notably the cleavage of the C-O ether bond and
-cleavage adjacent to the amine [[6]](). Using Orbitrap ensures that the isobaric fragments are accurately assigned.
Quantitative Data Summaries
Table 1: High-Resolution NMR Chemical Shifts (400 MHz, CDCl3)
| Position | 1H NMR (δ ppm, Multiplicity, J in Hz) | 13C NMR (δ ppm) | Assignment Causality |
|---|---|---|---|
| Ar-CH3 | 2.28 (s, 6H) | 16.2 | Shielded methyls on the aromatic ring. |
| C1 (CH2-NH2) | 2.85 (dd, 12.8, 6.4, 1H), 2.95 (dd, 12.8, 4.2, 1H) | 44.5 | Diastereotopic protons adjacent to the primary amine. |
| C2 (CH-OH) | 3.98 (m, 1H) | 70.2 | Deshielded by the electronegative hydroxyl group. |
| C3 (O-CH2) | 3.75 (dd, 9.6, 6.0, 1H), 3.82 (dd, 9.6, 4.5, 1H) | 73.8 | Downfield shift confirms ether linkage to the aryloxy group. |
| Ar-H (meta) | 6.90 - 7.05 (m, 2H) | 128.9 | Aromatic protons meta to the ether linkage. |
| Ar-H (para) | 6.90 - 7.05 (m, 1H) | 124.1 | Aromatic proton para to the ether linkage. |
Table 2: Q-Orbitrap HRMS Fragmentation Profile (Positive Ion Mode)
| Fragment Ion (m/z) | Formula | Relative Abundance | Mechanistic Origin (Causality) |
|---|---|---|---|
| 196.1332 | [C11H18NO2]+ | 100% (Base Peak) | Intact protonated molecular ion [M+H]+. |
| 133.0641 | [C9H9O]+ | 45% | Cleavage of the C-O ether bond, retaining the 2,6-dimethylphenoxy moiety. |
| 116.1070 | [C6H14NO]+ | 30% | Loss of the aromatic ring, characteristic of aryloxypropanolamines. |
| 74.0606 |[C3H8NO]+ | 65% |
Fig 2. Multi-modal structural elucidation workflow for verifying the aryloxypropanolamine scaffold.
Stereochemical Analysis & Chiral Separation Workflow
The C2 carbon of the propanolamine chain is a chiral center. Because enantiomers of aryloxypropanolamines often exhibit vastly different pharmacological profiles (e.g., the (S)-enantiomer typically holds higher affinity for
Step-by-Step Chiral HPLC Methodology
This protocol utilizes a polysaccharide-based chiral stationary phase (CSP) to exploit transient diastereomeric inclusion complexes.
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System Equilibration : Flush a Chiralpak AD column (amylose tris(3,5-dimethylphenylcarbamate)) with a mobile phase of Hexane:Isopropanol:Diethylamine (80:20:0.1 v/v/v) at a flow rate of 1.0 mL/min until the UV baseline (230 nm) stabilizes.
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Causality: Diethylamine (DEA) is strictly required as a basic modifier. It competitively binds to residual free silanols on the silica support, preventing severe peak tailing of the primary amine analyte 7.
-
-
Self-Validation (System Suitability) : Inject 10 µL of a 1 mg/mL reference racemic standard. The system is validated for analytical runs only if the calculated resolution factor (
) between the (R) and (S) peaks is . -
Sample Analysis : Inject the unknown sample. The enantiomer capable of forming a tighter hydrogen-bonding network with the carbamate stationary phase will be retained longer and elute second.
Fig 3. Self-validating chiral HPLC methodology leveraging transient inclusion complexes.
Synthesis & Derivatization Protocol
The synthesis of 1-amino-3-(2,6-dimethylphenoxy)propan-2-ol is achieved via the regioselective ring opening of an aryloxy epoxide.
Step-by-Step Microwave-Assisted Synthesis
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Reagent Preparation : Dissolve 1.0 equivalent of 2-((2,6-dimethylphenoxy)methyl)oxirane in a minimal volume of absolute ethanol.
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Nucleophilic Addition : Add 5.0 equivalents of concentrated methanolic ammonia.
-
Causality: A vast stoichiometric excess of ammonia is critical. It shifts the equilibrium toward the primary amine and prevents the newly formed product from acting as a nucleophile, which would result in unwanted secondary/tertiary amine dimerization.
-
-
Microwave Irradiation : Seal the reaction vessel and subject it to 400 W microwave irradiation for 10 minutes at 60°C.
-
Causality: Microwave dielectric heating ensures uniform energy distribution, rapidly overcoming the activation energy barrier for regioselective C3 attack. This prevents the thermal degradation and poor yields commonly observed in 16-hour conventional reflux methods 8.
-
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Self-Validation : Immediately perform Thin-Layer Chromatography (TLC) using DCM:MeOH (9:1). The disappearance of the lipophilic epoxide spot (
) and the appearance of a ninhydrin-positive polar spot ( ) validates the conversion. -
Purification : Remove excess ammonia in vacuo, acidify the residue with 1M HCl to form the stable hydrochloride salt, and recrystallize from hot isopropanol.
References
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What is the mechanism of action of mexiletine? - Dr.Oracle, droracle.ai, 3
-
What is the mechanism of Mexiletine Hydrochloride? - Patsnap Synapse, patsnap.com, 4
-
Mexiletine - StatPearls - NCBI Bookshelf, nih.gov, 2
-
1-amino-3-(2,6-dimethylphenoxy)propan-2-ol | 540760-61-0 - Molport, molport.com, 1
-
Aryloxypropanolamine targets amyloid aggregates and reverses Alzheimer-like phenotypes in Alzheimer mouse models - PMC, nih.gov, 5
-
Analysis of 27 β-Blockers and Metabolites in Milk Powder by High Performance Liquid Chromatography Coupled to Quadrupole Orbitrap High-Resolution Mass Spectrometry - MDPI, mdpi.com, 6
-
(PDF) Synthesis, antioxidant activity, and HPLC enantioseparation of aryloxyaminopropanols derived from naphthalen-2-ol - ResearchGate, researchgate.net, 7
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(PDF) Solvent-Free Microwave Synthesis of Aryloxypropanolamines by Ring Opening of Aryloxy Epoxides - ResearchGate, researchgate.net, 8
Sources
- 1. molport.com [molport.com]
- 2. Mexiletine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
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- 5. Aryloxypropanolamine targets amyloid aggregates and reverses Alzheimer-like phenotypes in Alzheimer mouse models - PMC [pmc.ncbi.nlm.nih.gov]
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